Cas no 88757-27-1 (Acetonitrile, [(4-methyl-8-quinolinyl)oxy]-)

• Product name: Acetonitrile, [(4-methyl-8-quinolinyl)oxy]-
• CAS No: 88757-27-1
• MF: C₁₂H₁₀N₂O
• MW: 198.2206
• CID: 622205
• PubChem ID: 71319986

Acetonitrile, [(4-methyl-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-methyl-8-quinolinyl)oxy]-
• 2-(4-methylquinolin-8-yl)oxyacetonitrile
• 2-((4-Methylquinolin-8-yl)oxy)acetonitrile
• DTXSID60749968
• [(4-Methylquinolin-8-yl)oxy]acetonitrile
• 88757-27-1

• Inchi： InChI=1S/C12H10N2O/c1-9-5-7-14-12-10(9)3-2-4-11(12)15-8-6-13/h2-5,7H,8H2,1H3
• InChI Key： IXAIBYHIYVTZJU-UHFFFAOYSA-N
• SMILES： CC1=C2C=CC=C(C2=NC=C1)OCC#N

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9Ų